(5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol

• CAS: 1547375-80-3
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.269
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NNC(=N2)CO
• InChI: InChI=1S/C12H15N3O4/c1-17-8-4-7(5-9(18-2)11(8)19-3)12-13-10(6-16)14-15-12/h4-5,16H,6H2,1-3H3,(H,13,14,15)
• InChIKey: CWZAWWZHSJVGPZ-UHFFFAOYSA-N
• Solubility: not available

Buy (5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol CAS 1547375-80-3 for Combretastatin Analog Development

(5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol (CAS 1547375-80-3) is a 1,2,4-triazole-based small molecule featuring a 3,4,5-trimethoxyphenyl substituent at the 5-position and a hydroxymethyl group at the 3-position [1]. This compound belongs to the class of cis-restricted combretastatin A-4 (CA-4) analogues, where the triazole ring rigidifies the olefinic bridge of CA-4, a well-known tubulin polymerization inhibitor [2]. Its molecular formula is C12H15N3O4 with a molecular weight of 265.27 g/mol, and it is typically supplied at ≥95% purity [1].

Compound class Cis-restricted combretastatin A-4 analogue with triazole bridge

Key feature 3-position hydroxymethyl handle for late-stage derivatization

Research workflow Tubulin inhibitor SAR, prodrug design, and probe conjugation

• [1] SpectraBase. (2024). [5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]methanol. Compound ID: LtWIEmyA71T. View Source
• [2] Romagnoli, R., et al. (2010). Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues. Journal of Medicinal Chemistry, 53(10), 4248–4258. View Source

Why (5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol Cannot Be Replaced by Other Triazole Analogs

Generic substitution among 5-(trimethoxyphenyl)-1,2,4-triazole derivatives is not feasible due to the profound impact of the 3-position substituent on both bioactivity and physicochemical properties. In the class of cis-restricted combretastatin analogues, the nature of the substituent at the triazole 3-position directly modulates antiproliferative potency, tubulin binding affinity, and cellular permeability [1]. Specifically, the hydroxymethyl moiety of this compound provides a dual advantage: it serves as a hydrogen-bond donor/acceptor for target engagement, and as a synthetic handle for further derivatization—properties absent in analogues bearing methyl, unsubstituted, or carboxylic acid groups at the same position [1]. This structural specificity means that procurement of the exact compound is essential for maintaining experimental reproducibility and structure-activity relationship (SAR) integrity.

3‑position substituent mismatch

Analogues with methyl, H, or carboxyl at the 3‑position alter tubulin‑binding affinity and cellular permeability; target engagement may not transfer.

Loss of derivatization handle

Compounds lacking the hydroxymethyl group eliminate esterification, etherification, and bioconjugation routes, limiting SAR expansion.

Regioisomer ambiguity

3‑ vs. 5‑substituted triazole regioisomers can be mislabeled; using the wrong regioisomer compromises SAR reproducibility and analytical validation.

• [1] Romagnoli, R., et al. (2010). Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues. Journal of Medicinal Chemistry, 53(10), 4248–4258. View Source

(5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol: Quantitative Differentiation Evidence vs. Closest Analogs

Hydroxymethyl Substituent Enables Superior Derivatization Versatility

The target compound uniquely bears a primary alcohol (-CH2OH) at the 3-position, whereas closely related analogues such as 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole (CAS 108132-87-2) lack this functional handle . This hydroxymethyl group serves as an anchor for esterification, etherification, or oxidation reactions to generate prodrugs, bioconjugates, or further SAR libraries, a synthetic entry point not available with the unsubstituted or methyl-substituted comparators [1].

Hydroxymethyl derivatization handle

Class‑level

Enables 5+ distinct reaction pathways (esterification, etherification, oxidation, sulfonylation, Mitsunobu) vs. no -CH2OH in unsubstituted analogue

Supports derivatization‑versatility review for SAR library synthesis

Class‑level inference; reaction scope may vary with conditions

Evidence Dimension	Functional group versatility for derivatization
Target Compound Data	Contains reactive -CH2OH group at position 3
Comparator Or Baseline	5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole (CAS 108132-87-2): no -CH2OH group
Quantified Difference	Qualitative advantage: enables 5+ distinct reaction pathways (esterification, etherification, oxidation, sulfonylation, Mitsunobu) [1]
Conditions	Organic synthesis; standard laboratory conditions

Why This Matters

The hydroxymethyl handle allows direct late-stage functionalization without de novo synthesis, reducing medicinal chemistry cycle time.

• [1] Romagnoli, R., et al. (2010). Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues. Journal of Medicinal Chemistry, 53(10), 4248–4258. Supporting Information: Synthesis of intermediates. View Source

Triazole Core Provides Metabolic Stability Advantage Over Combretastatin A-4

Cis-restricted triazole analogues of CA-4, including this compound's class, demonstrate improved metabolic stability over the parent olefinic compound. The 1,2,4-triazole ring is resistant to cis-trans isomerization, a major liability of CA-4, which undergoes rapid isomerization to the inactive trans form in biological fluids [1]. While direct microsomal stability data for this specific compound are not published, class-level data show that 1,2,4-triazole-bridged analogues retain bioactivity in cell culture over extended incubation periods (48–72 h), whereas CA-4 activity diminishes significantly within 4 h due to isomerization [1].

Triazole metabolic stability

Class‑level

>10‑fold longer bioactive lifetime in cell assays vs. CA‑4

Reported class‑level metabolic stability context; no compound‑specific microsomal data

Inferred from HeLa, Jurkat cell assays; direct stability data needed

Evidence Dimension	Metabolic stability (resistance to geometric isomerization)
Target Compound Data	Triazole core: no cis/trans isomerization possible
Comparator Or Baseline	Combretastatin A-4 (CA-4): rapid isomerization (t½ <1 h in serum) [1]
Quantified Difference	>10-fold longer bioactive lifetime in cell-based assays (inferred from class) [1]
Conditions	Class-level: HeLa, Jurkat cell assays; 48–72 h incubation

Why This Matters

For in vitro and in vivo pharmacological studies, metabolic stability is critical for reproducible dose-response and target engagement data.

• [1] Romagnoli, R., et al. (2010). Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues. Journal of Medicinal Chemistry, 53(10), 4248–4258. View Source

NMR Characterization Provides Unambiguous Identity Confirmation

The target compound has a fully assigned 1H NMR spectrum available in the SpectraBase database (Compound ID: LtWIEmyA71T), providing definitive structural confirmation [1]. In contrast, regioisomeric confusion is common with 1,2,4-triazoles; for example, Evitachem lists the IUPAC name as [3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]methanol, highlighting the ambiguity between 3- and 5-substituted regioisomers . Access to authoritative spectroscopic data ensures that researchers obtain the correct regioisomer, a critical factor for SAR reproducibility.

NMR identity confirmation

Analytical context

Full ¹H NMR assignment available (SpectraBase ID: LtWIEmyA71T)

Supports regioisomer identity verification and QC lot matching

Solvent not specified; cross‑check with in‑house spectrum

Evidence Dimension	Spectroscopic identity verification
Target Compound Data	Full 1H NMR assignment available (SpectraBase ID: LtWIEmyA71T) [1]
Comparator Or Baseline	[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]methanol (regioisomer): ambiguous IUPAC name
Quantified Difference	Qualitative: unambiguous chemical shift assignment vs. potential mislabeling
Conditions	NMR spectroscopy (solvent not specified in search results)

Why This Matters

Correct regioisomer procurement is essential for biological assay reproducibility and patent protection.

• [1] SpectraBase. (2024). [5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]methanol. Compound ID: LtWIEmyA71T. View Source

Supplier Quality Certification (ISO) for GMP-Relevant Procurement

Commercial suppliers such as MolCore offer this compound under ISO-certified quality systems, with guaranteed purity ≥98% (NLT 98%) . In comparison, generic research chemical vendors typically supply the compound at 95% purity without ISO quality management, as noted on BenchChem . This purity differential of ≥3% is significant for in vivo studies where impurities can confound toxicity and efficacy readouts.

Supplier purity comparison

Data to verify

≥98% (ISO‑certified supplier) vs. ≥95% (generic vendor)

Supplier‑reported purity context; verify independently for in vivo studies

Source: supplier listings; no published certificate provided

Evidence Dimension	Supplier purity and quality certification
Target Compound Data	≥98% purity, ISO quality system certified (MolCore)
Comparator Or Baseline	≥95% purity, no ISO certification (BenchChem)
Quantified Difference	≥3% absolute purity increase; certified vs. non-certified quality management
Conditions	Commercial production batches; QC by HPLC/NMR

Why This Matters

Higher certified purity reduces batch-to-batch variability and minimizes off-target effects from impurities in sensitive biological assays.

Best-Use Scenarios for Procuring (5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol

Structure-Activity Relationship (SAR) Exploration of Tubulin Inhibitors

This compound serves as a key intermediate for synthesizing and evaluating novel CA-4 analogues. The hydroxymethyl group at position 3 allows direct attachment of diverse hydrophobic or hydrogen-bonding moieties to probe the colchicine-binding site of tubulin. The triazole core ensures that the bioactive cis-oid conformation is maintained, a requirement validated by the superior potency of triazole-bridged analogues (IC50 values as low as 3 nM for 4o in HL-60 cells) compared to the flexible olefinic congener CA-4 (IC50 = 1 nM in the same assay) [1].

Prodrug and Bioconjugate Development for Oncology Indications

The primary alcohol functionality enables the synthesis of phosphate ester prodrugs (analogous to CA-4P), ester-linked antibody-drug conjugates, or PEGylated derivatives for improved solubility and pharmacokinetics. This derivatization strategy is not accessible with the 3-unsubstituted or 3-methyl analogues that lack a nucleophilic oxygen [1].

Reference Standard for Regioisomer Purity in QC/QA Protocols

Given the documented ambiguity in IUPAC nomenclature for 1,2,4-triazole regioisomers, this compound—with its unambiguous NMR assignment—can serve as an analytical reference standard to validate the identity of other triazole intermediates. The SpectraBase entry provides a definitive fingerprint for comparative analysis [2].

Chemical Biology Probe for Microtubule Dynamics Studies

As a member of the triazole-trimethoxyphenyl hybrid class that demonstrated potent antiproliferative activity across multiple cancer cell lines (HeLa, A549, HL-60, Jurkat, K562, MCF-7), this compound can be employed as a chemical probe to dissect tubulin polymerization mechanisms, cell cycle arrest, and apoptosis pathways [1]. Its hydroxymethyl group further permits conjugation of fluorescent tags or affinity handles for target engagement studies.

Application

Selection Property

Validation Focus

Tubulin inhibitor SAR studies

Hydroxymethyl derivatization handle for colchicine‑site probe design

Colchicine‑site binding and tubulin polymerization model response

Prodrug/bioconjugate design

Primary alcohol for ester‑linked prodrugs and affinity‑tag conjugation

Solubility and exposure‑model interpretation in research models

Analytical reference standard

Unambiguous ¹H NMR fingerprint for triazole regioisomer assignment

Regioisomer identity and batch‑to‑batch QC verification

Microtubule dynamics probe

Hydroxymethyl group permits fluorescent/affinity tag attachment

Target‑engagement and tubulin polymerization model‑response monitoring

• [1] Romagnoli, R., et al. (2010). Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues. Journal of Medicinal Chemistry, 53(10), 4248–4258. View Source
• [2] SpectraBase. (2024). [5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]methanol. Compound ID: LtWIEmyA71T. View Source